Cas no 106919-52-2 (Butanoic acid, 2-[[(1,1-dimethylethoxy)carbonyl]amino]-4-[(3-nitro-2-pyridinyl)dithio]-, (S)-)

• Product Name: Butanoic acid, 2-[[(1,1-dimethylethoxy)carbonyl]amino]-4-[(3-nitro-2-pyridinyl)dithio]-, (S)-
• CAS No: 106919-52-2
• MF: C₁₄H₁₉N₃O₆S₂
• MW: 389.447160959244
• CID: 4415283
• PubChem ID: 13819011
• Update Time: 2025-04-24

Butanoic acid, 2-[[(1,1-dimethylethoxy)carbonyl]amino]-4-[(3-nitro-2-pyridinyl)dithio]-, (S)- Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 2-[[(1,1-dimethylethoxy)carbonyl]amino]-4-[(3-nitro-2-pyridinyl)dithio]-, (S)-
• N-(tert-Butoxycarbonyl)-S-((3-nitropyridin-2-yl)thio)-L-homocysteine
• 106919-52-2

• Inchi： 1S/C14H19N3O6S2/c1-14(2,3)23-13(20)16-9(12(18)19)6-8-24-25-11-10(17(21)22)5-4-7-15-11/h4-5,7,9H,6,8H2,1-3H3,(H,16,20)(H,18,19)/t9-/m0/s1
• InChI Key： KPOKDJRMFQABPA-VIFPVBQESA-N
• SMILES： S(CC[C@@H](C(=O)O)NC(=O)OC(C)(C)C)SC1C(=CC=CN=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 389.07152768Da
• Monoisotopic Mass: 389.07152768Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 25
• Rotatable Bond Count: 9
• Complexity: 480
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 185Ų